Cas no 2305414-00-8 (N-(8,9-Dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)prop-2-enamide)
N-(8,9-Dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- N-(8,9-Dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)-2-propenamide
- 2305414-00-8
- EN300-26601894
- N-(8,9-Dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)prop-2-enamide
- Z2517211997
-
- Inchi: 1S/C13H13Cl2NO2/c1-2-11(17)16-10-4-3-7-18-13-8(10)5-6-9(14)12(13)15/h2,5-6,10H,1,3-4,7H2,(H,16,17)
- InChI Key: XJWSMDQIGOSHBF-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC2=C1OCCCC2NC(C=C)=O)Cl
Computed Properties
- Exact Mass: 285.0323340g/mol
- Monoisotopic Mass: 285.0323340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 38.3Ų
N-(8,9-Dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26601894-0.05g |
N-(8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)prop-2-enamide |
2305414-00-8 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
N-(8,9-Dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)prop-2-enamide Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on N-(8,9-Dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)prop-2-enamide
Recent Advances in the Study of N-(8,9-Dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)prop-2-enamide (CAS: 2305414-00-8)
N-(8,9-Dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)prop-2-enamide (CAS: 2305414-00-8) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique benzoxepin backbone and dichloro-substituted structure, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential therapeutic uses, particularly in the context of neurological disorders and inflammatory diseases.
The synthesis of N-(8,9-Dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)prop-2-enamide involves a multi-step process that ensures high purity and yield. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Researchers have also utilized computational modeling to predict its binding affinity to various biological targets, providing insights into its potential therapeutic mechanisms.
In vitro and in vivo studies have demonstrated that N-(8,9-Dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)prop-2-enamide exhibits significant bioactivity. For instance, it has been shown to modulate key signaling pathways involved in inflammation and neurodegeneration. Preliminary data suggest that the compound may act as a potent inhibitor of specific kinases or receptors, though further validation is required to confirm these findings. These properties make it a promising candidate for the development of new drugs targeting conditions such as Alzheimer's disease, Parkinson's disease, and chronic inflammatory disorders.
Despite its potential, several challenges remain in the development of N-(8,9-Dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)prop-2-enamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on optimizing the compound's pharmacokinetic profile and conducting more extensive preclinical trials to evaluate its safety and efficacy.
In conclusion, N-(8,9-Dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)prop-2-enamide represents a promising avenue for drug discovery in the chemical biology and pharmaceutical fields. Its unique structural features and demonstrated bioactivity highlight its potential as a therapeutic agent, though additional studies are necessary to fully realize its clinical applications. Researchers and industry professionals are encouraged to explore this compound further, as it may hold the key to addressing unmet medical needs in neurology and inflammation.
2305414-00-8 (N-(8,9-Dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)